N-({[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide

• IUPAC Name: N-[[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]propanamide
• InChI: InChI=1S/C18H17N3O2S/c1-3-16(22)21-18(24)19-13-7-5-12(6-8-13)17-20-14-9-4-11(2)10-15(14)23-17/h4-10H,3H2,1-2H3,(H2,19,21,22,24)
• InChI Key: ZIZYOELBFDEORG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC=C(C=C1)C2=NC3=C(O2)C=C(C=C3)C
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

N-({[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide, also known as MBP-1, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a carbonic anhydrase inhibitor and has been studied for its biochemical and physiological effects.

Mechanism of Action

N-({[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide inhibits the activity of carbonic anhydrase enzymes by binding to the active site of the enzyme, thereby preventing the conversion of carbon dioxide to bicarbonate ions. This inhibition leads to a decrease in the production of bicarbonate ions, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to be effective in reducing intraocular pressure in glaucoma patients. It has also been studied for its anticonvulsant properties and has been found to be effective in reducing the frequency and severity of seizures in animal models. Additionally, this compound has been shown to have anticancer properties and has been studied for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using N-({[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide in lab experiments include its high potency and selectivity towards carbonic anhydrase enzymes. It is also relatively easy to synthesize and purify, making it an attractive compound for use in research. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-({[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide. One potential area of research is the development of new derivatives of this compound with improved potency and selectivity towards carbonic anhydrase enzymes. Another area of research is the investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to investigate the potential toxicity of this compound and its derivatives.

Synthesis Methods

The synthesis of N-({[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide involves the reaction between 4-(6-methyl-1,3-benzoxazol-2-yl)aniline and 2-chloropropionyl isothiocyanate in the presence of a base. The resulting product is purified through column chromatography to obtain the final product.

Scientific Research Applications

N-({[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)propanamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to be effective in inhibiting the activity of carbonic anhydrase enzymes, which play a crucial role in various physiological processes. This property of this compound has led to its use in the treatment of various diseases such as glaucoma, epilepsy, and cancer.